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Compound of Interest

Compound Name: Uncinatone

Cat. No.: B1683396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uncinatone, a natural abietane diterpenoid, has garnered significant interest within the

scientific community for its diverse biological activities.[1][2] Isolated primarily from the roots of

Clerodendrum bungei, this compound has demonstrated potential as a modulator of key

physiological and pathological processes.[1][2] This technical guide provides a comprehensive

overview of Uncinatone, summarizing its chemical properties, biological activities, and known

mechanisms of action. Detailed experimental protocols and visual representations of

associated signaling pathways are included to support further research and development

efforts.

Chemical and Physical Properties
Uncinatone is characterized by a tetracyclic abietane skeleton. Its fundamental properties are

summarized in the table below.
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Property Value Reference

CAS Number 99624-92-7
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₂₀H₂₂O₄
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 326.39 g/mol
--INVALID-LINK--, --INVALID-

LINK--

IUPAC Name

(9S,11bS)-7,11-dihydroxy-

3,4,9,11b-tetramethyl-1,2,8,9-

tetrahydronaphtho[2,1-f]

[3]benzofuran-6-one

--INVALID-LINK--, --INVALID-

LINK--

Synonyms

cis-1,8,9,11b-Tetrahydro-7,11-

dihydroxy-3,4,9,11b-

tetramethylphenanthro[3,2-

b]furan-6(2H)-one

--INVALID-LINK--

Appearance Orange powder --INVALID-LINK--

Purity >98% --INVALID-LINK--

SMILES

C[C@H]1CC2=C(C3=C(C(=C2

O1)O)

[C@]4(CCC(=C(C4=CC3=O)C

)C)C)O

--INVALID-LINK--

InChI Key
IQGPVLVWUUPQMQ-

FVINQWEUSA-N

--INVALID-LINK--, --INVALID-

LINK--

Biological Activities and Quantitative Data
Uncinatone exhibits a range of biological effects, including cytotoxicity against various cancer

cell lines, inhibition of nitric oxide production, and modulation of the complement system.

Cytotoxicity and Anti-proliferative Activity
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Uncinatone has been reported to exhibit moderate cytotoxicity and inhibit the proliferation of

several cancer cell lines.[2] A key mechanism underlying its anti-proliferative effect is the

induction of cell cycle arrest at the G2/M phase.[2]

Cell Line Activity IC₅₀ (µM) Reference

B16 (murine

melanoma)
Moderate Cytotoxicity Data not specified [2]

HGC-27 (human

gastric)
Moderate Cytotoxicity Data not specified [2]

HEK-293 (human

epithelial kidney)
Moderate Cytotoxicity Data not specified [2]

Note: While the referenced literature describes the cytotoxicity as "moderate," specific IC₅₀

values were not provided in the abstract. Researchers are encouraged to consult the full

publication for detailed quantitative data.

Anti-inflammatory Activity
Uncinatone has been shown to inhibit the production of nitric oxide (NO) induced by

lipopolysaccharide (LPS). Overproduction of NO is a hallmark of inflammation, and its inhibition

suggests potential anti-inflammatory applications for Uncinatone.

Complement System Inhibition
The compound has also demonstrated inhibitory activity against the classical pathway of the

complement system, a key component of the innate immune response. Dysregulation of the

complement system is implicated in various inflammatory and autoimmune diseases.

Experimental Protocols
This section provides detailed methodologies for key experiments related to the biological

activities of Uncinatone. These protocols are based on established methods and can be

adapted for specific research needs.

Cytotoxicity Assay (MTT Assay)
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This protocol outlines a standard procedure for assessing the cytotoxic effects of Uncinatone
on cancer cell lines.
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Cell Seeding and Treatment

MTT Assay

Seed cells in 96-well plates

Incubate for 24h

Treat with varying concentrations of Uncinatone

Incubate for 48-72h

Add MTT solution to each well

Incubate for 4h

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

 

Cell Preparation and Fixation

Staining and Analysis

Treat cells with Uncinatone

Harvest and wash cells with PBS

Fix cells in cold 70% ethanol

Wash fixed cells

Treat with RNase A

Stain with Propidium Iodide (PI)

Analyze by flow cytometry
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Cell Culture and Stimulation

Griess Reaction and Measurement

Seed RAW 264.7 macrophages

Pre-treat with Uncinatone

Stimulate with LPS (1 µg/mL)

Incubate for 24h

Collect cell culture supernatant

Mix supernatant with Griess reagent

Incubate for 10-15 min

Measure absorbance at 540 nm
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Assay Preparation

Complement Activation and Lysis

Quantification

Sensitize sheep red blood cells (SRBCs) with anti-SRBC antibodies

Prepare dilutions of Uncinatone

Incubate normal human serum with Uncinatone dilutions

Add sensitized SRBCs

Incubate at 37°C for 30-60 min

Centrifuge to pellet intact cells

Measure hemoglobin release in the supernatant (absorbance at 415 nm)

Calculate percent hemolysis and CH50 units
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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